Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C8H9BrO B151461 (3-Bromo-4-methylphenyl)methanol CAS No. 68120-35-4

(3-Bromo-4-methylphenyl)methanol

Cat. No. B151461
CAS RN: 68120-35-4
M. Wt: 201.06 g/mol
InChI Key: ZRBDUKUJADUIEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07732444B2

Procedure details

Ethyl 3-bromo-4-methylbenzoate was reduced follows: 2 equivalents lithium aluminium hydride (LAH) in THF was cooled to 0° C. Ethyl 3-bromo-4-methylbenzoate in anhydrous THF (10 mL) was added slowly to the cooled solution of LAH over 10 minutes, while stirring. The mixture was stirred at room temperature for 1 hour. The reaction was cooled to 0° C. and poured into ether (100 mL). The mixture was acidified by adding 1N HCl (aqueous) dropwise over 10 minutes. Separate fractions and wash aqueous phase with ether (50 mL). The fractions were combined and dried over magnesium sulfate. Solvent removal left a clear oil. The yield was 90%. 1H NMR (Varian 300 MHz, CDCl3, shifts relative to the solvent peak at 7.24 ppm) δ 7.5 (s, 1H) 7.2 (d, 1H) 7.1 (d, 1H), 4.6 (s, 2H) 2.3 (s, 3H).
Name
Ethyl 3-bromo-4-methylbenzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium aluminium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Ethyl 3-bromo-4-methylbenzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
LAH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
ether
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
(3-bromo-4-methylphenyl)methanol
Yield
90%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][C:12]=1[CH3:13])[C:5](OCC)=[O:6].[H-].[Al+3].[Li+].[H-].[H-].[H-].CCOCC.Cl>C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]([CH2:5][OH:6])[CH:10]=[CH:11][C:12]=1[CH3:13] |f:1.2.3.4.5.6|

Inputs

Step One
Name
Ethyl 3-bromo-4-methylbenzoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C(=O)OCC)C=CC1C
Step Two
Name
lithium aluminium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Three
Name
Ethyl 3-bromo-4-methylbenzoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C(=O)OCC)C=CC1C
Name
LAH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
ether
Quantity
100 mL
Type
reactant
Smiles
CCOCC
Step Five
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred at room temperature for 1 hour
Duration
1 h
WASH
Type
WASH
Details
Separate fractions and wash aqueous phase with ether (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Solvent removal
WAIT
Type
WAIT
Details
left a clear oil

Outcomes

Product
Name
(3-bromo-4-methylphenyl)methanol
Type
Smiles
BrC=1C=C(C=CC1C)CO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.